3-Methylidene-3a,4,5,9b-tetrahydronaphtho[1,2-b]furan-2(3h)-one

• CAS No.: 35630-44-5
• Molecular Formula: C13H12O2
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 3-methylidene-3a,4,5,9b-tetrahydrobenzo[g][1]benzofuran-2-one
• InChI: InChI=1S/C13H12O2/c1-8-10-7-6-9-4-2-3-5-11(9)12(10)15-13(8)14/h2-5,10,12H,1,6-7H2
• InChI Key: RXPSYPATKRWLTL-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2CCC3=CC=CC=C3C2OC1=O

Description

3-Methylidene-3a,4,5,9b-tetrahydronaphtho[1,2-b]furan-2(3h)-one is a complex organic compound with a unique structure that includes a fused naphthalene and furan ring system

Preparation Methods

The synthesis of 3-Methylidene-3a,4,5,9b-tetrahydronaphtho[1,2-b]furan-2(3h)-one typically involves multi-step organic reactions. One common synthetic route involves the reaction of 1-phenyl-3,4-dihydronaphthalene with acetylacetone in the presence of manganese(III) acetate. This reaction yields 3-acetyl-2-methyl-9b-phenyl-3a,4,5,9b-tetrahydronaphtho[1,2-b]furan . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

3-Methylidene-3a,4,5,9b-tetrahydronaphtho[1,2-b]furan-2(3h)-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups, such as halogens or alkyl groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like bromine. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Methylidene-3a,4,5,9b-tetrahydronaphtho[1,2-b]furan-2(3h)-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-Methylidene-3a,4,5,9b-tetrahydronaphtho[1,2-b]furan-2(3h)-one exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s structure allows it to fit into active sites of enzymes or bind to receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar compounds to 3-Methylidene-3a,4,5,9b-tetrahydronaphtho[1,2-b]furan-2(3h)-one include:

Pallensin: A compound with a similar naphtho[1,2-b]furan structure but different functional groups.

Artemisin: Another compound with a fused ring system, known for its use in antimalarial drugs.

The uniqueness of this compound lies in its specific functional groups and the resulting chemical properties, which differentiate it from these similar compounds.